Cas no 1946786-57-7 (N-(3,5-dimethylphenyl)-2-(N-hydroxyimino)acetamide)

• Product Name: N-(3,5-dimethylphenyl)-2-(N-hydroxyimino)acetamide
• CAS No: 1946786-57-7
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• MDL: MFCD26143660
• CID: 5172775
• Update Time: 2025-05-20

N-(3,5-dimethylphenyl)-2-(N-hydroxyimino)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(3,5-dimethylphenyl)-2-(hydroxyimino)-, (2E)-
• N-(3,5-dimethylphenyl)-2-(N-hydroxyimino)acetamide

• MDL： MFCD26143660
• Inchi： 1S/C10H12N2O2/c1-7-3-8(2)5-9(4-7)12-10(13)6-11-14/h3-6,14H,1-2H3,(H,12,13)/b11-6+
• InChI Key： XEHVVWZVBJBGMB-IZZDOVSWSA-N
• SMILES： C(NC1=CC(C)=CC(C)=C1)(=O)/C=N/O

Additional information on N-(3,5-dimethylphenyl)-2-(N-hydroxyimino)acetamide

N-(3,5-Dimethylphenyl)-2-(N-Hydroxyimino)Acetamide: A Comprehensive Overview

N-(3,5-Dimethylphenyl)-2-(N-Hydroxyimino)Acetamide, also known by its CAS number 1946786-57-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been extensively studied for its potential applications in drug development and as a building block in synthetic chemistry. The molecule's structure, which includes a dimethylphenyl group and a hydroxyiminoacetamide moiety, contributes to its unique chemical properties and reactivity.

The synthesis of N-(3,5-Dimethylphenyl)-2-(N-Hydroxyimino)Acetamide involves a series of well-defined organic reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most promising areas of research involving this compound is its application in medicinal chemistry. Studies have shown that N-(3,5-Dimethylphenyl)-2-(N-Hydroxyimino)Acetamide exhibits potent biological activity, particularly as an inhibitor of certain enzymes involved in disease pathways. For instance, recent findings suggest that it may serve as a lead compound for developing treatments against neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its pharmacological applications, this compound has also been investigated for its role in agrochemicals. Its ability to inhibit specific plant pathogens makes it a potential candidate for developing eco-friendly pesticides. Researchers are currently exploring its stability under various environmental conditions to assess its suitability for large-scale agricultural use.

The structural versatility of N-(3,5-Dimethylphenyl)-2-(N-Hydroxyimino)Acetamide allows for further functionalization, enabling the creation of derivatives with enhanced properties. For example, modifying the dimethylphenyl group or the hydroxyiminoacetamide moiety can lead to compounds with improved solubility, bioavailability, or selectivity towards specific targets.

Recent collaborative efforts between academic institutions and pharmaceutical companies have significantly advanced our understanding of this compound's mechanism of action. High-resolution crystallography studies have provided insights into how it interacts with target proteins at the molecular level, paving the way for rational drug design.

In conclusion, N-(3,5-Dimethylphenyl)-2-(N-Hydroxyimino)Acetamide (CAS No. 1946786-57-7) is a multifaceted compound with vast potential across various scientific domains. Its continued exploration will undoubtedly contribute to breakthroughs in medicine, agriculture, and materials science.